Phenyl 4-((4-fluorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate

• IUPAC Name: phenyl 4-(4-fluorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C20H21FN2O5S/c21-16-6-8-18(9-7-16)29(25,26)23-14-15-27-20(23)10-12-22(13-11-20)19(24)28-17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key: YTMWVZBZQXAMQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=C(C=C3)F)C(=O)OC4=CC=CC=C4
• Molecular Formula: C20H21FN2O5S
• Molecular Weight: 420.5 g/mol

Description

Phenyl 4-((4-fluorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C20H21FN2O5S and its molecular weight is 420.46. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Agent Synthesis

A notable application involves the synthesis of derivatives with anticonvulsant properties. Madaiah et al. (2012) synthesized a series of novel compounds related to the chemical structure and evaluated their anticonvulsant activity. These compounds exhibited significant protective effects in seizure models, highlighting the potential for developing new therapeutic agents for epilepsy and related conditions (Madaiah et al., 2012).

Advanced Material Development for Fuel Cells

Research on materials suitable for fuel cell applications, such as proton exchange membranes, has also utilized related compounds. Li et al. (2009) and Kim et al. (2008) explored the synthesis of novel sulfonated poly(ether ether ketone) and poly(arylene ether sulfone) copolymers, respectively. These materials exhibit high proton conductivity and thermal stability, making them promising for direct methanol fuel cell applications (Li et al., 2009); (Kim et al., 2008).

Luminescence Studies

Investigations into the luminescence properties of related compounds can lead to the development of new fluorescent materials. Zhang et al. (2016) studied the electronic structure and optical properties of a fluorophor, revealing insights into the material's blue luminescence primarily related to the sulfur functional group. This research could inform the development of advanced optical materials and sensors (Zhang et al., 2016).

Fluorination Techniques in Organic Synthesis

Compounds with similar structures have been applied in organic synthesis, particularly in fluorination techniques. Li et al. (2014) reported on the oxidative enantioselective α-fluorination of aliphatic aldehydes, showcasing the utility of related compounds in synthesizing fluorinated organic molecules with potential pharmaceutical applications (Li et al., 2014).

Proton Exchange Membrane Research

Further research into proton exchange membranes for energy applications has utilized similar chemical structures. Singh et al. (2014) synthesized fluorinated sulfonated polytriazoles with varying degrees of sulfonation, demonstrating high proton conductivities and thermal stability, beneficial for proton exchange membrane fuel cells (Singh et al., 2014).